Cas no 851175-23-0 (2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide)

• Product Name: 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide
• CAS No: 851175-23-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 844288
• PubChem ID: 2450175
• Update Time: 2025-05-25

2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-METHYL-N-(2-METHYLBENZYL)ACETAMIDE
• CS-0224344
• J-509151
• 851175-23-0
• EN300-11901
• 2-chloro-N-methyl-N-[(2-methylphenyl)methyl]acetamide
• AKOS008967717
• DTXSID701211986
• Z57051069
• G24033
• 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide

• MDL： MFCD06369649
• Inchi： 1S/C11H14ClNO/c1-9-5-3-4-6-10(9)8-13(2)11(14)7-12/h3-6H,7-8H2,1-2H3
• InChI Key： OPKQDGDFVIAJGX-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide

Compound CAS No 851175-23-0: 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide

The compound with CAS No 851175-23-0, commonly referred to as 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a chlorine atom attached to a methyl group, and an acetamide functional group. The molecule also features a substituted phenyl ring, specifically a 2-methylphenyl group, which adds complexity to its chemical properties.

Recent studies have highlighted the importance of molecular structure in determining the physical and chemical properties of compounds. For 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide, the presence of the chlorine atom introduces electron-withdrawing effects, which can influence the reactivity of the molecule. This makes it a valuable compound in various chemical reactions, particularly in the synthesis of more complex molecules.

The synthesis of 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide involves several key steps. One common approach is the nucleophilic substitution reaction, where the chloride ion acts as a leaving group. This reaction is often facilitated by the use of a base, such as sodium hydroxide or potassium tert-butoxide. The choice of solvent and reaction conditions plays a crucial role in ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in the field of pharmacology. Its structure suggests that it may have bioactive properties, making it a candidate for drug discovery programs. Recent research has explored its ability to inhibit certain enzymes and its potential as an anti-inflammatory agent. These findings underscore the importance of studying compounds like CAS No 851175-23-0 in advancing medical science.

The physical properties of 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide are also noteworthy. It has a melting point of approximately 98°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an environmental perspective, understanding the degradation pathways of CAS No 851175-23-0 is essential for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less harmful byproducts. This information is critical for developing safe disposal methods and minimizing environmental contamination.

In conclusion, CAS No 851175-23-0, or 2-chloro-N-methyl-N-(2-methylphenyl)methylacetamide, is a versatile compound with promising applications in chemistry and pharmacology. Its unique structure and properties make it a valuable subject for further research, particularly in exploring its potential as a therapeutic agent and understanding its environmental fate.